5-Prop-2-ynylpyrazolo[1,5-d][1,2,4]triazin-4-one

• IUPAC Name: 5-prop-2-ynylpyrazolo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C8H6N4O/c1-2-5-11-8(13)7-3-4-9-12(7)6-10-11/h1,3-4,6H,5H2
• InChI Key: WIXQTVABQVIHKX-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C(=O)C2=CC=NN2C=N1
• Molecular Formula: C8H6N4O
• Molecular Weight: 174.16 g/mol

Description

Synthesis Analysis

The synthesis of [1,2,4]triazolo[1,5-d][1,2,4]triazines, which includes compounds like PPT, involves the assembly of a triazine ring on the basis of a triazole-containing starting material or the assembly of a triazole ring starting from a triazine-containing compound.

Molecular Structure Analysis

The molecular structure of PPT is based on the [1,2,4]triazolo[1,5-d][1,2,4]triazine scaffold. This scaffold can be viewed as aza analogs of purine bases.

Chemical Reactions Analysis

The chemical reactions involving [1,2,4]triazolo[1,5-d][1,2,4]triazines are quite limited and usually rely either on the build-up of a triazine ring to a triazole ring or the construction of a triazole ring on the basis of a triazine ring.

Scientific Research Applications

Optical Applications

. . This suggests that “AKOS040708012” could potentially be used in optical applications.

Fluorescent Probes

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Anticancer Properties

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Kinase Inhibitors

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Chelating Agents

. This suggests that “AKOS040708012” could potentially be used as a chelating agent.

Green Solvents

. This indicates that “AKOS040708012” could potentially be used in green chemistry applications.

Future Directions

The development and targeted synthesis of azolo[1,2,4]triazines, including compounds like PPT, remains highly relevant. In recent years, the number of publications on their synthesis has significantly increased, mainly related to the search for biologically active compounds with respect to known and new infectious agents.